1-methanesulphonyl-hexahydro-4,5-epoxy-1H-azepine

• Molecular Formula: C7H13NO3S
• Molecular Weight: 191.25 g/mol
• IUPAC Name: 4-methylsulfonyl-8-oxa-4-azabicyclo[5.1.0]octane
• InChI: InChI=1S/C7H13NO3S/c1-12(9,10)8-4-2-6-7(11-6)3-5-8/h6-7H,2-5H2,1H3
• InChI Key: FLFFGRLYKLOBNK-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC2C(O2)CC1

Description

1-methanesulphonyl-hexahydro-4,5-epoxy-1H-azepine is a useful research compound. Its molecular formula is C7H13NO3S and its molecular weight is 191.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

11.7 g (0.067 mol) of 1-methanesulphonyl-2,3,6,7-tetrahydro-1H-azepine are dissolved in 230 ml of methylene chloride and the solution is treated with 23 g (0.13 mol) of m-chloro-perbenzoic acid in portions. A white suspension soon forms and this is stirred for a further 24 hours at room temperature. The m-chlorobenzoic acid which has precipitated is filtered off and the filtrate is washed with a saturated aqueous solution of sodium carbonate, then with aqueous iron-II sulphate solution, then with 0.1 N sodium hydroxide solution and finally with water and dried over sodium sulphate. On concentrating the solution under a water pump vacuum, while crystals of 1-methanesulphonyl-hexahydro-4,5-epoxy-1H-azepine are obtained and these are isolated by filtration; melting point 133°-134°.